MAGNESIUM NITRATE HEXAHYDRATE

• CAS No.: 10213-15-7
• Molecular Formula: H12MgN2O12
• Molecular Weight: 256.40648

Description

Magnesium nitrate hexahydrate is an inorganic compound with the chemical formula Mg(NO₃)₂·6H₂O. It is a highly soluble, white crystalline solid that is hygroscopic, meaning it readily absorbs moisture from the environment. This compound is commonly used in various industrial and agricultural applications due to its unique properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

Magnesium nitrate hexahydrate can be synthesized through several methods:

• Reaction between Magnesium Hydroxide and Nitric Acid: : [ \text{Mg(OH)}_2 + 2\text{HNO}_3 \rightarrow \text{Mg(NO}_3\text{)}_2 + 2\text{H}_2\text{O} ]

• Reaction between Magnesium Oxide and Nitric Acid: : [ \text{MgO} + 2\text{HNO}_3 \rightarrow \text{Mg(NO}_3\text{)}_2 + \text{H}_2\text{O} ]

• Reaction between Magnesium Carbonate and Nitric Acid: : [ \text{MgCO}_3 + 2\text{HNO}_3 \rightarrow \text{Mg(NO}_3\text{)}_2 + \text{H}_2\text{O} + \text{CO}_2 ]

Industrial Production Methods

In industrial settings, this compound is often produced by reacting magnesium oxide or magnesium carbonate with nitric acid. The reaction mixture is then filtered to obtain a clear this compound solution, which is subsequently crystallized .

Chemical Reactions Analysis

Magnesium nitrate hexahydrate undergoes several types of chemical reactions:

• Decomposition: : When heated, this compound decomposes into magnesium oxide, nitrogen dioxide, and oxygen: [ 2\text{Mg(NO}_3\text{)}_2 \rightarrow 2\text{MgO} + 4\text{NO}_2 + \text{O}_2 ]

• Reaction with Alkali Metal Hydroxides: : Magnesium nitrate reacts with alkali metal hydroxides to form the corresponding nitrate and magnesium hydroxide: [ \text{Mg(NO}_3\text{)}_2 + 2\text{NaOH} \rightarrow \text{Mg(OH)}_2 + 2\text{NaNO}_3 ]

Scientific Research Applications

Magnesium nitrate hexahydrate has a wide range of applications in scientific research:

• Agriculture: : It is used as a source of magnesium and nitrogen in fertilizers, promoting plant growth and chlorophyll synthesis .

• Industrial Processes: : It serves as a catalyst in the manufacturing of petrochemicals and other magnesium salts .

• Thermal Energy Storage: : this compound is used in phase change materials for thermal energy storage applications .

• Analytical Chemistry: : It is employed in the detection of selenium in plasma samples and the concentration of nitric acid .

Mechanism of Action

The mechanism of action of magnesium nitrate hexahydrate primarily involves its decomposition and interaction with other compounds. When heated, it decomposes to release nitrogen oxides and oxygen, which can participate in various chemical reactions. Its high solubility in water also allows it to readily dissociate into magnesium and nitrate ions, which can interact with other ions and molecules in solution .

Comparison with Similar Compounds

Magnesium nitrate hexahydrate can be compared with other similar compounds such as:

• Magnesium Sulfate (MgSO₄): : Unlike magnesium nitrate, magnesium sulfate is commonly used as a drying agent and in the treatment of magnesium deficiency in plants.

• Magnesium Chloride (MgCl₂): : Magnesium chloride is often used for dust control, ice control, and as a source of magnesium in various chemical processes.

• Calcium Nitrate (Ca(NO₃)₂): : Calcium nitrate is used in fertilizers and as a component in concrete admixtures.

This compound is unique due to its high solubility, hygroscopic nature, and its ability to decompose into nitrogen oxides, making it valuable in specific industrial and agricultural applications .